methyl 4-[(2-{[1-ethyl-6-(2-furylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}acetyl)amino]benzoate
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Overview
Description
The compound “methyl 4-[(2-{[1-ethyl-6-(2-furylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl}acetyl)amino]benzoate” is a complex organic molecule. It is related to a class of compounds known as triazole-pyrimidine hybrids . These compounds have been studied for their potential neuroprotective and anti-neuroinflammatory properties .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. It includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a furyl group, which is a five-membered ring containing an oxygen atom . The compound also contains a sulfanyl group attached to an acetyl group, and an amino group attached to a benzoate ester .Scientific Research Applications
Synthesis Methodologies and Heterocyclic Systems
- Heterocyclic System Formation: Researchers have explored the use of methyl-substituted compounds for the preparation of various heterocyclic systems, including pyrido[1,2-a]pyrimidin-4-ones, thiazolo[3,2-a]pyrimidin-5-ones, and pyrazolo[4,3-d]pyrimidin derivatives, through reactions with different nucleophiles. These studies demonstrate the versatility of methyl-substituted compounds in synthesizing a wide range of heterocyclic systems, which are crucial for developing pharmaceuticals and materials with novel properties (Toplak et al., 1999), (Selič & Stanovnik, 1997).
Biological Activities
Antimicrobial and Insecticidal Potential
Studies on pyrimidine and pyrazole derivatives have revealed their potential for insecticidal and antimicrobial activities. These compounds have been synthesized and evaluated for their efficacy against various microbial strains and insects, showing significant biological activities. Such research highlights the potential of heterocyclic compounds in developing new antimicrobial and insecticidal agents (Deohate & Palaspagar, 2020), (Khobragade et al., 2010).
Anticancer and Anti-inflammatory Agents
Novel pyrazolopyrimidines derivatives have been synthesized and evaluated as anticancer and anti-5-lipoxygenase agents, demonstrating the critical role of these heterocyclic compounds in medicinal chemistry for developing new therapeutic agents (Rahmouni et al., 2016).
Safety and Hazards
Future Directions
The potential neuroprotective and anti-inflammatory properties of this compound suggest that it could be further developed for therapeutic applications . Future research could focus on optimizing its synthesis, investigating its mechanism of action in more detail, and evaluating its efficacy and safety in preclinical and clinical studies .
Properties
IUPAC Name |
methyl 4-[[2-[1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanylacetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O5S/c1-4-28-20-19(14(2)26-28)25-23(27(21(20)30)12-17-6-5-11-33-17)34-13-18(29)24-16-9-7-15(8-10-16)22(31)32-3/h5-11H,4,12-13H2,1-3H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPIDTEZMWNWTHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=CO3)SCC(=O)NC4=CC=C(C=C4)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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